Cas no 756839-79-9 (1H-Indazole, 5-bromo-1-(cyclopropylmethyl)-)

• Product Name: 1H-Indazole, 5-bromo-1-(cyclopropylmethyl)-
• CAS No: 756839-79-9
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 1778723
• PubChem ID: 57449524
• Update Time: 2025-06-09

1H-Indazole, 5-bromo-1-(cyclopropylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5-bromo-1-(cyclopropylmethyl)-
• 756839-79-9
• DB-113611
• 5-bromo-1-cyclopropylmethyl-1H-indazole
• LDOUIQIWJYFNAH-UHFFFAOYSA-N
• MFCD28663073
• SCHEMBL2445835
• 5-Bromo-1-(cyclopropylmethyl)-1H-indaZole

• Inchi： 1S/C11H11BrN2/c12-10-3-4-11-9(5-10)6-13-14(11)7-8-1-2-8/h3-6,8H,1-2,7H2
• InChI Key： LDOUIQIWJYFNAH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=NN2CC1CC1

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 1H-Indazole, 5-bromo-1-(cyclopropylmethyl)-

Compound CAS No. 756839-79-9: 5-Bromo-1-(cyclopropylmethyl)-1H-indazole

The compound CAS No. 756839-79-9, also known as 5-bromo-1-(cyclopropylmethyl)-1H-indazole, is a heterocyclic aromatic compound with significant potential in the field of organic chemistry and drug discovery. This compound belongs to the indazole family, a class of bicyclic compounds consisting of a benzene ring fused to an imidazole ring. The presence of a bromine atom at the 5-position and a cyclopropylmethyl group at the 1-position introduces unique electronic and steric properties, making it an intriguing target for further research.

Recent studies have highlighted the importance of indazoles in medicinal chemistry due to their ability to act as scaffolds for various bioactive molecules. The bromine substitution at the 5-position in 5-bromo-1-(cyclopropylmethyl)-1H-indazole is particularly interesting, as halogen atoms are known to enhance the pharmacokinetic properties of drugs, such as absorption and stability. Additionally, the cyclopropylmethyl group at the 1-position introduces a rigid structure, which can potentially improve the compound's binding affinity to target proteins.

One of the most promising applications of CAS No. 756839-79-9 lies in its potential as an anti-tumor agent. Recent research has demonstrated that certain indazole derivatives exhibit potent anti-proliferative activity against various cancer cell lines. The bromine atom in this compound may play a critical role in modulating its anti-cancer properties by influencing its electronic distribution and reactivity.

The synthesis of 5-bromo-1-(cyclopropylmethyl)-1H-indazole involves a multi-step process that typically begins with the preparation of indazole derivatives through cyclization reactions. The introduction of the bromine atom and the cyclopropylmethyl group requires precise control over reaction conditions to ensure high yields and purity. Advanced purification techniques, such as column chromatography or recrystallization, are often employed to isolate the final product.

In terms of physical properties, CAS No. 756839-79-9 is characterized by its melting point, solubility, and stability under various conditions. These properties are crucial for determining its suitability as a drug candidate or for use in further chemical transformations. For instance, its solubility in organic solvents makes it amenable to further functionalization or formulation into drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 5-bromo-1-(cyclopropylmethyl)-1H-indazole with greater accuracy. Molecular docking studies have revealed potential binding interactions with key enzymes and receptors involved in cancer progression, such as kinases and transcription factors. These findings underscore the compound's potential as a lead molecule for drug development.

The toxicological profile of CAS No. 756839-79-9 is another critical aspect that has been explored in recent studies. Preclinical evaluations have indicated that the compound exhibits acceptable safety margins when administered at therapeutic doses, although further investigations are required to fully understand its long-term effects.

In conclusion, CAS No. 756839-79-9 (5-bromo-1-(cyclopropylmethyl)-1H-indazole) represents a valuable addition to the arsenal of bioactive compounds with potential applications in oncology and beyond. Its unique structure, coupled with promising biological activity, positions it as a compelling candidate for further research and development.